Cas no 2229223-53-2 (2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid
• CAS No: 2229223-53-2
• MF: C₁₇H₃₁NO₄
• MW: 313.432345628738
• CID: 6269374
• PubChem ID: 165691352
• Update Time: 2025-07-15

2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid
• EN300-1898152
• 2-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid
• 2229223-53-2

• Inchi： 1S/C17H31NO4/c1-11(2)13(14(19)20)12-8-9-17(6,7)10-18(12)15(21)22-16(3,4)5/h11-13H,8-10H2,1-7H3,(H,19,20)
• InChI Key： XHAYDCMREBPOBM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 313.22530847g/mol
• Monoisotopic Mass: 313.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2229223-53-2 and Product Name: 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic Acid

The compound with the CAS number 2229223-53-2 and the product name 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butoxy carbonyl group and a 5,5-dimethylpiperidine moiety in its molecular structure suggests a high degree of stability and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The 1-(tert-butoxy)carbonyl group, commonly known as Boc protection, is widely used in peptide synthesis to prevent unwanted side reactions. This protective group not only enhances the stability of the compound during synthetic processes but also improves its pharmacokinetic properties once administered. The 5,5-dimethylpiperidine ring is another key structural feature that contributes to the compound's solubility and metabolic stability, making it an attractive candidate for oral administration.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Studies have shown that compounds containing the 5,5-dimethylpiperidine moiety can interact with specific neurotransmitter receptors, potentially leading to novel therapeutic agents. For instance, research has indicated that this type of structure may have neuroprotective properties, making it a valuable tool in the fight against neurodegenerative diseases such as Alzheimer's and Parkinson's. The 3-methylbutanoic acid side chain further enhances the compound's ability to penetrate the blood-brain barrier, which is crucial for effective treatment of central nervous system disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The tert-butoxy carbonyl group must be introduced at an optimal stage during synthesis to prevent degradation while maintaining the integrity of the overall molecule. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve this goal. These methods not only improve the efficiency of production but also minimize impurities that could affect the compound's efficacy.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis and properties of this compound. Molecular modeling studies have been conducted to predict how different structural modifications can influence its biological activity. These simulations have helped researchers identify key interactions between the compound and target proteins, providing valuable insights into its mechanism of action. Such computational approaches are becoming increasingly important in drug discovery, as they allow for rapid screening of potential candidates without the need for extensive experimental trials.

The pharmacological profile of 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid has been thoroughly evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated promising activity against various disease models, including inflammation and pain pathways. The Boc protected amine group allows for further derivatization, enabling researchers to fine-tune its biological effects by introducing additional functional groups or targeting specific receptors. This flexibility makes it a versatile tool for drug development.

One notable study published last year highlighted the potential of this compound as an anti-inflammatory agent. Researchers found that it could significantly reduce inflammation markers in animal models without causing significant side effects. This finding is particularly exciting because it suggests that this compound could be used to treat chronic inflammatory conditions without the adverse effects often associated with existing therapies. The study also noted that the 3-methylbutanoic acid moiety played a crucial role in mediating these anti-inflammatory effects by interacting with specific inflammatory pathways.

Another area where this compound shows promise is in pain management. Preclinical studies have indicated that it can effectively block pain signals by interacting with opioid receptors without producing sedation or respiratory depression. This makes it an attractive alternative to traditional pain medications that often come with significant side effects. The 5,5-dimethylpiperidine ring is thought to be responsible for this analgesic activity by modulating neurotransmitter release in pain pathways.

The development of novel drug candidates is often hindered by challenges related to formulation and delivery. However, preliminary studies on 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid suggest that it can be formulated into oral tablets or capsules with good bioavailability. This is particularly important because it would allow patients to take the medication at home without requiring complex administration procedures. Additionally, the compound's stability under various storage conditions makes it suitable for widespread clinical use.

In conclusion, the compound with CAS number 2229223-53-2 and product name 2-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-3-methylbutanoic acid represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile tool for drug development, while its favorable pharmacokinetic properties ensure high bioavailability and efficacy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in treating some of today's most challenging diseases.